3-(1-methyl-1H-pyrazol-4-yl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine

• IUPAC Name: [3-(1-methylpyrazol-4-yl)piperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone
• InChI: InChI=1S/C20H22N4O/c1-22-14-18(13-21-22)17-5-4-12-24(15-17)20(25)16-6-8-19(9-7-16)23-10-2-3-11-23/h2-3,6-11,13-14,17H,4-5,12,15H2,1H3
• InChI Key: QJEOOHPDUJFIBK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN(C2)C(=O)C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

3-(1-methyl-1H-pyrazol-4-yl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a piperidine derivative and has been synthesized using different methods to explore its various properties and applications.

Mechanism of Action

The mechanism of action of 3-(1-methyl-1H-pyrazol-4-yl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 3-(1-methyl-1H-pyrazol-4-yl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine exhibits significant biochemical and physiological effects in animal models. These effects include the reduction of inflammation and pain, as well as the modulation of the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1-methyl-1H-pyrazol-4-yl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine is its high selectivity for COX-2, which makes it a promising candidate for the development of new drugs with fewer side effects. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-(1-methyl-1H-pyrazol-4-yl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine. These include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Development of new derivatives with improved solubility and bioavailability.
3. Exploration of the potential applications of this compound in other fields, such as cancer research and neuropharmacology.
4. Investigation of the safety and toxicity of this compound in animal models.
5. Development of new drug delivery systems to improve the efficacy of this compound.

Synthesis Methods

The synthesis of 3-(1-methyl-1H-pyrazol-4-yl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine involves the reaction of 4-(1H-pyrrol-1-yl)benzoic acid with 1-methyl-1H-pyrazol-4-amine in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with piperidine to produce the final product.

Scientific Research Applications

3-(1-methyl-1H-pyrazol-4-yl)-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine has been extensively studied for its potential applications in medicinal chemistry and pharmacology. Several studies have shown that this compound exhibits significant anti-inflammatory and analgesic activities in animal models, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.